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Compound of Interest

Compound Name:
5-(Benzyloxy)-6-

methylpicolinaldehyde

CAS No.: 59781-12-3

Cat. No.: B3273887

Get Quote

Executive Summary
In modern drug discovery, highly functionalized pyridine building blocks are critical for

developing kinase inhibitors, GPCR ligands, and targeted protein degraders. 5-(Benzyloxy)-6-
methylpicolinaldehyde (CAS: 59781-12-3) is a strategically designed intermediate that offers

three distinct chemical handles: an electrophilic aldehyde for rapid functionalization, a masked

hydroxyl group (benzyl ether) for late-stage hydrogen-bond donor revelation, and a methyl

group that provides critical steric constraints for target binding.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic

properties, detailing the causality behind its regioselective synthesis and providing self-

validating protocols to ensure high-fidelity reproduction in the laboratory.
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The nomenclature of this compound bridges systematic IUPAC rules and common laboratory

vernacular. The systematic name prioritizes the aldehyde at position 2, dictating the numbering

of the pyridine ring[1].

Table 1: Structural and Identification Data

Attribute Value / Description

IUPAC Name 5-(Benzyloxy)-6-methylpyridine-2-carbaldehyde

Common Synonyms
5-(Benzyloxy)-6-methylpicolinaldehyde; 5-

benzyloxy-6-methyl-pyridine-2-carbaldehyde[1]

CAS Registry Number 59781-12-3[2]

Molecular Formula C₁₄H₁₃NO₂[1]

Molecular Weight 227.26 g/mol [1]

SMILES CC1=NC(=CC=C1OCC2=CC=CC=C2)C=O[1]

Structural Logic

The C2-formyl group acts as the primary

reactive site, while the C5-benzyloxy group

serves as a robust, orthogonal protecting

group[1].

Physicochemical Properties
Understanding the physicochemical baseline of this building block is essential for predicting its

behavior during extraction, chromatography, and downstream reactions.

Table 2: Physicochemical & Reactivity Profile
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Property Value / Characteristics

Physical State Solid (typically off-white to pale yellow powder)

Commercial Purity ≥98% (HPLC/NMR validation standard)[1],[2]

Solubility
Soluble in DCM, EtOAc, DMF, and DMSO;

insoluble in water.

Reactivity Profile

Highly electrophilic at the C2-aldehyde. The

pyridine nitrogen is weakly basic due to the

electron-withdrawing nature of the aldehyde.

Storage Conditions

Room temperature in continental US; protect

from prolonged light and moisture to prevent

auto-oxidation of the aldehyde[1].

Mechanistic Logic & Regioselective Synthesis
The synthesis of 5-(Benzyloxy)-6-methylpicolinaldehyde is a masterclass in exploiting steric

environments to achieve absolute regioselectivity. The most robust route begins with 2,6-

dimethylpyridin-3-ol.

The Regioselectivity Principle
When 3-benzyloxy-2,6-dimethylpyridine is subjected to Riley oxidation using Selenium Dioxide

(SeO₂), the reagent must choose between oxidizing the C2-methyl or the C6-methyl.

Causality: The bulky benzyloxy group at C3 creates immense steric shielding around the

adjacent C2-methyl. Consequently, the SeO₂ reagent is directed almost exclusively to the

unhindered C6-methyl.

Result: The C6-methyl is oxidized to an aldehyde. Upon renumbering according to IUPAC

rules (giving the aldehyde the lowest locant), the oxidized C6 becomes C2, and the shielded

C2-methyl becomes the C6-methyl of the final product.
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Figure 1: Regioselective synthetic workflow for 5-(Benzyloxy)-6-methylpicolinaldehyde.

Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-

validating systems, incorporating specific in-process checks (visual cues, TLC, LC-MS) that

confirm successful transformation before proceeding.

Protocol 1: Synthesis of 3-Benzyloxy-2,6-
dimethylpyridine
Objective: Mask the phenolic hydroxyl to prevent interference during oxidation.

Reaction Setup: Dissolve 2,6-dimethylpyridin-3-ol (1.0 eq) in anhydrous DMF (0.5 M). Add

anhydrous K₂CO₃ (1.5 eq). Causality: K₂CO₃ is a mild base that deprotonates the phenol

without causing unwanted side reactions typical of stronger bases like NaH.
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Reagent Addition: Dropwise add Benzyl Bromide (BnBr, 1.1 eq) at 0°C, then warm to room

temperature for 4 hours.

In-Process Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when

the polar starting material spot disappears and a new, strongly UV-active spot appears at a

higher Rf (~0.6). LC-MS should confirm the mass [M+H]⁺ = 214.1.

Workup: Quench with water to precipitate the product or extract with EtOAc. Wash the

organic layer extensively with 5% LiCl aqueous solution to completely remove DMF. Dry over

Na₂SO₄ and concentrate.

Protocol 2: Regioselective Oxidation to 5-(Benzyloxy)-6-
methylpicolinaldehyde
Objective: Selectively oxidize the unhindered methyl group to an aldehyde.

Reaction Setup: Dissolve the intermediate from Protocol 1 (1.0 eq) in 1,4-Dioxane (0.2 M).

Oxidation: Add Selenium Dioxide (SeO₂, 1.2 eq). Heat the mixture to reflux (100-105°C) for

12-16 hours.

In-Process Validation: The reaction is visually self-validating; the solution will turn dark, and

black elemental selenium metal will precipitate as the SeO₂ is reduced. TLC

(Hexanes/EtOAc 4:1) will show a new spot. LC-MS must confirm [M+H]⁺ = 228.1.

Workup: Filter the hot mixture through a pad of Celite to remove colloidal selenium.

Concentrate the filtrate and purify via silica gel chromatography to yield the pure 5-
(Benzyloxy)-6-methylpicolinaldehyde[1].

Downstream Applications in Drug Discovery
In medicinal chemistry, 5-(Benzyloxy)-6-methylpicolinaldehyde is primarily utilized for

generating complex amine networks via reductive amination, followed by late-stage

deprotection to reveal a pharmacophore.
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Imine Formation & Reduction: The aldehyde reacts with a primary or secondary amine to

form an iminium intermediate, which is seamlessly trapped by a mild reducing agent like

NaBH(OAc)₃.

Late-Stage Deprotection: Once the molecular scaffold is fully assembled, the benzyl ether is

cleaved via palladium-catalyzed hydrogenolysis (H₂, Pd/C). This reveals a 5-hydroxyl group,

which frequently serves as a critical hydrogen-bond donor to hinge region residues in kinase

targets.

5-(Benzyloxy)-6-methylpicolinaldehyde

Imine/Iminium Intermediate

Primary/Secondary Amine
(Pharmacophore)

Reductive Amination
(NaBH(OAc)3, DCE, RT)
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Figure 2: Downstream application workflow for late-stage drug functionalization.

References
Title: 59781-12-3 | 5-(benzyloxy)-6-methylpicolinaldehyde | Boroncore Source:

boroncore.com URL:[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3273887/docs?utm_src=pdf-body-img#technical-whitepaper-5-benzyloxy-6-methylpicolinaldehyde-structural-logic-synthesis-and-applications
https://www.benchchem.com/product/b3273887/docs?utm_src=pdf-body#technical-whitepaper-5-benzyloxy-6-methylpicolinaldehyde-structural-logic-synthesis-and-applications
https://www.boroncore.com/5-(benzyloxy)-6-methylpicolinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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